Cas no 28824-76-2 (Pyrimidine, 4,6-diethoxy-5-methyl-)

Pyrimidine, 4,6-diethoxy-5-methyl- structure
28824-76-2 structure
Product Name:Pyrimidine, 4,6-diethoxy-5-methyl-
CAS No:28824-76-2
MF:C9H14N2O2
MW:182.219662189484
CID:1437733
PubChem ID:60096139
Update Time:2025-04-20

Pyrimidine, 4,6-diethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-diethoxy-5-methyl-
    • 4,6-diethoxy-5-methylpyrimidine
    • 28824-76-2
    • DTXSID901303355
    • Inchi: 1S/C9H14N2O2/c1-4-12-8-7(3)9(13-5-2)11-6-10-8/h6H,4-5H2,1-3H3
    • InChI Key: TURGOXVDOUAVHP-UHFFFAOYSA-N
    • SMILES: O(CC)C1C(C)=C(N=CN=1)OCC

Computed Properties

  • Exact Mass: 182.10562
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24
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